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Compound of Interest

Compound Name: 1-Bromo-4-chloronaphthalene

Cat. No.: B1587457

An In-Depth Technical Guide to 1-Bromo-4-chloronaphthalene: Properties, Synthesis, and
Applications

Introduction

1-Bromo-4-chloronaphthalene is a halogenated polycyclic aromatic hydrocarbon that serves
as a valuable intermediate in various fields of chemical research and development. Its
disubstituted naphthalene core, featuring both a bromine and a chlorine atom at distinct
positions, offers unique reactivity that makes it a versatile building block in organic synthesis.
This guide provides a comprehensive technical overview of 1-Bromo-4-chloronaphthalene,
intended for researchers, chemists, and professionals in materials science and drug discovery.
We will delve into its core molecular properties, logical synthetic pathways, key applications,
and essential safety protocols, grounding all technical claims in authoritative sources.

Part 1: Core Molecular & Chemical Properties

A precise understanding of a compound's fundamental properties is the bedrock of its effective
application in research and synthesis. This section outlines the key identifiers and
physicochemical characteristics of 1-Bromo-4-chloronaphthalene.

Molecular Identity and Formula

The molecular formula for 1-Bromo-4-chloronaphthalene is C10HeBrCl.[1] This formula
dictates its molecular weight and provides the basis for its structural characterization. The
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molecular weight is calculated by summing the atomic weights of its constituent atoms: (10 x
Carbon) + (6 x Hydrogen) + (1 x Bromine) + (1 x Chlorine).

Table 1: Key Molecular Identifiers

Identifier Value

Molecular Formula C10HeBrCI[1]

Molecular Weight 241.51 g/mol [1]

CAS Number 53220-82-9[1]

IUPAC Name 1-bromo-4-chloronaphthalene

INChl=1S/C10H6BrCl/c11-9-5-6-10(12)8-4-2-1-
3-7(8)9/h1-6H[2]

InChl

InChlKey WUGJECZACFHDFE-UHFFFAQOY SA-N[2]

| SMILES | C1=CC=C2C(=C1)C(=CC=C2Br)CI[2] |

Physicochemical Properties

The physical state and stability of 1-Bromo-4-chloronaphthalene are critical for its handling
and use in experimental setups.

Table 2: Physicochemical Data

Property Value

Physical Form Solid

Commercially available at =95% and =298%

Purity )
purity[1]

| Storage Conditions | Sealed in a dry environment at room temperature |

Structural Representation
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The arrangement of atoms in 1-Bromo-4-chloronaphthalene is key to its reactivity. The
bromine and chlorine substituents are located on the same aromatic ring of the naphthalene
core.

Caption: 2D structure of 1-Bromo-4-chloronaphthalene.

Part 2: Synthesis & Characterization

While specific documented syntheses for 1-Bromo-4-chloronaphthalene are not abundant in
readily available literature, a logical pathway can be constructed based on established
organohalogen chemistry.

Synthetic Strategy: A Logical Approach

The synthesis of polysubstituted naphthalenes often involves a multi-step process starting from
a simpler, functionalized naphthalene precursor. A highly plausible route to 1-Bromo-4-
chloronaphthalene is via the direct bromination of 1-chloronaphthalene. This reaction
leverages the directing effects of the chloro group on the naphthalene ring during electrophilic
aromatic substitution.

Alternatively, a Sandmeyer reaction starting from 4-chloronaphthalen-1-amine provides another
robust synthetic route, analogous to the synthesis of its isomer, 1-bromo-8-chloronaphthalene.
[3] This method offers regiochemical control.
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Caption: Proposed workflow for the synthesis of 1-Bromo-4-chloronaphthalene.
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Exemplary Synthetic Protocol (Hypothetical)

This protocol is based on standard procedures for the halogenation of naphthalenes.[4][5]

o Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, dropping funnel,
and reflux condenser, dissolve 1-chloronaphthalene (1 equivalent) in a suitable inert solvent
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(e.g., carbon tetrachloride or dichloromethane).

o Catalyst Addition: Add a catalytic amount of a Lewis acid, such as iron(lll) bromide (FeBrs),
to the solution.

e Bromination: Slowly add a solution of molecular bromine (Brz, 1.1 equivalents) in the same
solvent from the dropping funnel. The reaction is typically exothermic and may require
cooling in an ice bath to maintain a controlled temperature.

» Reaction Monitoring: Stir the mixture at room temperature. The reaction progress can be
monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting
material is consumed.

e Workup: Upon completion, quench the reaction by slowly adding a saturated aqueous
solution of sodium bisulfite to neutralize any excess bromine. Separate the organic layer,
wash it with water and brine, and then dry it over an anhydrous drying agent like magnesium
sulfate.

 Purification: Remove the solvent under reduced pressure. The crude product can be purified
by column chromatography on silica gel or by recrystallization from a suitable solvent system
(e.g., ethanol/water) to yield pure 1-Bromo-4-chloronaphthalene.

 Verification: Confirm the identity and purity of the final product using standard analytical
techniques.

Analytical Characterization

To ensure the integrity of the synthesized compound, a suite of analytical methods should be
employed:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR will confirm the
structure by showing the characteristic shifts and coupling patterns of the protons and
carbons on the substituted naphthalene ring.

e Mass Spectrometry (MS): MS analysis will verify the molecular weight (241.51 g/mol ) and
show the distinct isotopic pattern characteristic of a molecule containing one bromine and
one chlorine atom.[2]
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« Infrared (IR) Spectroscopy: IR spectroscopy can be used to confirm the presence of
characteristic C-H and C-C aromatic stretches and the C-Br and C-CI bonds.

Part 3: Applications & Relevance in Research

The utility of 1-Bromo-4-chloronaphthalene stems from its identity as a dihalogenated
aromatic compound, which makes it a versatile precursor in organic synthesis.

Role as a Chemical Intermediate

The primary value of 1-Bromo-4-chloronaphthalene lies in its potential for selective
functionalization. The carbon-bromine bond is generally more reactive than the carbon-chlorine
bond in common cross-coupling reactions. This differential reactivity allows it to serve as a
platform for sequential chemical modifications.

e Cross-Coupling Reactions: It is an ideal substrate for various transition-metal-catalyzed
cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig aminations.[6] These
reactions are fundamental in medicinal chemistry for constructing complex molecular
architectures. A researcher could, for example, selectively react at the bromine position first,
then perform a different reaction at the chlorine position.

Applications in Materials Science

1-Bromo-4-chloronaphthalene has been identified as an organic electroluminescent material.
[7] This suggests its utility in the development of Organic Light-Emitting Diodes (OLEDSs), which
are used in modern displays and lighting. Its role may be as a synthetic precursor to more
complex, highly conjugated molecules that form the emissive layer in an OLED device.

Potential in Drug Discovery

Halogen atoms are prevalent in pharmaceuticals and can significantly influence a molecule's
pharmacokinetic and pharmacodynamic properties.[8] While direct biological applications for 1-
Bromo-4-chloronaphthalene are not widely reported, its isomers and related structures serve
as key intermediates in the synthesis of biologically active compounds. For instance, 1-bromo-
8-chloronaphthalene is an intermediate for quinazoline-based inhibitors targeting KRas, a
protein implicated in many cancers.[3][9] This strongly suggests that 1-Bromo-4-
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chloronaphthalene is a valuable scaffold for building libraries of novel compounds for drug
screening.

1-Bromo-4-chloronaphthalene
(Core Structure)

Functionalization Derivatization Selective Reactivity

/ Potentval Applications \
Materials Science
(OLED Precursors)

Click to download full resolution via product page
Caption: Relationship between the core molecule and its potential applications.

Part 4: Safety, Handling, and Storage

Due to its chemical nature, 1-Bromo-4-chloronaphthalene requires careful handling to
minimize risk to personnel.

Hazard Identification

The compound is classified with several hazard statements according to the Globally
Harmonized System (GHS).

Table 3: GHS Hazard Statements

Code Hazard Statement

H302 Harmful if swallowed

H315 Causes skin irritation[10]

H319 Causes serious eye irritation[10]

| H335 | May cause respiratory irritation[10] |
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Recommended Handling Procedures

Adherence to standard laboratory safety protocols is mandatory when working with this

compound.

Engineering Controls: Always handle 1-Bromo-4-chloronaphthalene inside a certified
chemical fume hood to avoid inhalation of dust or vapors.[10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or goggles.[11]
Face protection may be required for larger quantities.[10]

Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing. Avoid
creating dust.[10][12]

First Aid (Eyes): If contact with eyes occurs, immediately flush with plenty of water for at
least 15 minutes, holding the eyelids open.[10][12] Seek medical attention.

First Aid (Skin): In case of skin contact, wash off immediately with soap and plenty of water.
[10][12]

First Aid (Inhalation): If inhaled, move the person to fresh air. If breathing is difficult, seek
medical attention.[12]

First Aid (Ingestion): If swallowed, rinse mouth with water and consult a physician
immediately.[12]

Storage and Disposal

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area away from incompatible materials.

Disposal: Dispose of waste material and containers in accordance with local, regional, and
national regulations. Do not allow the product to enter drains.[11][13]

Conclusion
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1-Bromo-4-chloronaphthalene is a chemical compound with significant potential rooted in its
well-defined molecular structure. With a molecular formula of C10HeBrCl and a molecular
weight of 241.51 g/mol , it stands as a key intermediate for advanced applications in materials
science, particularly for electroluminescent materials, and as a versatile scaffold for the
synthesis of complex molecules in drug discovery. Its differential halogen reactivity makes it a
valuable tool for chemists. Proper understanding and implementation of safety and handling
procedures are essential for its use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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